3-Cyano-5-(4-fluoro-3-methoxycarbonylphenyl)phenol, 95%

• IUPAC Name: methyl 5-(3-cyano-5-hydroxyphenyl)-2-fluorobenzoate
• InChI: InChI=1S/C15H10FNO3/c1-20-15(19)13-7-10(2-3-14(13)16)11-4-9(8-17)5-12(18)6-11/h2-7,18H,1H3
• InChI Key: RLZKFEXREJUJPA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1)C2=CC(=CC(=C2)C#N)O)F
• Molecular Formula: C15H10FNO3
• DSSTOX Substance ID: DTXSID90684939
• Molecular Weight: 271.24 g/mol
• CAS RN: 1261918-35-7

Description

3-Cyano-5-(4-fluoro-3-methoxycarbonylphenyl)phenol, 95% (3-CN-5-(4-F-3-MCP)P), is a synthetic compound commonly used in scientific research. It is a colorless solid that is soluble in organic solvents and has a melting point of approximately 120-122°C. 3-CN-5-(4-F-3-MCP)P is a versatile compound that has a wide range of applications in scientific research due to its unique properties. It has been used in the synthesis of various organic compounds, as well as in the development of new pharmaceuticals, agrochemicals, and other compounds.

Mechanism of Action

The mechanism of action of 3-CN-5-(4-F-3-MCP)P is not fully understood, but it is believed to act as an electron-donating group, which allows it to act as a catalyst in certain reactions. It is also believed to act as an electron-withdrawing group, which allows it to be used as a reagent in the synthesis of certain compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-CN-5-(4-F-3-MCP)P have not been extensively studied. However, it is believed to have a low toxicity, with no significant adverse effects reported. It is also believed to be non-mutagenic, non-teratogenic, and non-carcinogenic.

Advantages and Limitations for Lab Experiments

The advantages of using 3-CN-5-(4-F-3-MCP)P in lab experiments include its low cost, its availability in a variety of forms, and its ability to act as both an electron-donating and an electron-withdrawing group. The main limitation of using 3-CN-5-(4-F-3-MCP)P is its lack of solubility in water, which can make it difficult to use in certain experiments.

Future Directions

The future directions for research on 3-CN-5-(4-F-3-MCP)P include further exploration of its biochemical and physiological effects, as well as its potential applications in the synthesis of new pharmaceuticals, agrochemicals, and other compounds. Additionally, further research could be conducted on the mechanism of action of the compound, as well as its potential uses as a catalyst in the synthesis of polymers and other compounds. Finally, further research could be conducted on the solubility of the compound in water and other solvents, in order to make it easier to use in lab experiments.

Synthesis Methods

3-CN-5-(4-F-3-MCP)P can be synthesized through a number of different methods. The most commonly used method is the reaction of the compound 3-cyano-4-fluoro-3-methoxycarbonylphenol with an alkyl halide in the presence of a base, such as sodium hydroxide. This reaction produces a mixture of 3-CN-5-(4-F-3-MCP)P and the corresponding alkyl halide. The alkyl halide can then be removed by distillation, leaving the desired 3-CN-5-(4-F-3-MCP)P.

Scientific Research Applications

3-CN-5-(4-F-3-MCP)P has a wide range of applications in scientific research due to its unique properties. It has been used in the synthesis of various organic compounds, as well as in the development of new pharmaceuticals, agrochemicals, and other compounds. It has also been used as a catalyst in the synthesis of polymers, as a reagent in the synthesis of heterocyclic compounds, and as an intermediate in the synthesis of pharmaceuticals.